Cas no 690960-62-4 ({3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine)

• Product Name: {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine
• CAS No: 690960-62-4
• MF: C₁₅H₁₆ClN₃OS
• MW: 321.825040817261
• MDL: MFCD03650767
• CID: 3029701
• Update Time: 2025-10-30

{3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine Chemical and Physical Properties

Names and Identifiers

• [4-(4-氨基-2-氯-苯基)哌嗪-1-基]-噻吩-2-基-甲酮
• {3-chloro-4-[4-(2-thienylcarbonyl)piperazin-1-yl]phenyl}amine
• (3-Chloro-4-[4-(2-thienylcarbonyl)piperazin-1-yl]phenyl)amine
• [4-(4-amino-2-chlorophenyl)piperazin-1-yl]-thiophen-2-ylmethanone
• [4-(4-amino-2-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methanone
• BBL000256
• STK141125
• BB 0245663
• 3-chloro-4-[4-(2-thienylcarbonyl)piperazin-1-yl]aniline
• 3-chlor
• {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine

• MDL： MFCD03650767
• Inchi： 1S/C15H16ClN3OS/c16-12-10-11(17)3-4-13(12)18-5-7-19(8-6-18)15(20)14-2-1-9-21-14/h1-4,9-10H,5-8,17H2
• InChI Key： BNSGONYNVPTQMP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CCN(C(C2=CC=CS2)=O)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 2.9
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine

Introduction to {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine (CAS No. 690960-62-4)

{3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine (CAS No. 690960-62-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research advancements.

The chemical structure of {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine is noteworthy for its intricate arrangement of functional groups. The molecule consists of a chlorinated phenyl ring linked to a piperazine moiety, which is further substituted with a thienylcarbonyl group. This combination of functional groups imparts unique chemical and biological properties to the compound, making it an attractive candidate for drug development.

In terms of synthesis, several methods have been reported for the preparation of {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine. One common approach involves the reaction of 3-chloroaniline with 1-(2-thienylcarbonyl)piperazine in the presence of a suitable coupling agent. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly routes, such as the use of microwave-assisted synthesis and catalytic systems.

The pharmacological properties of {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine have been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as an antitumor agent. Preclinical studies have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

Additionally, {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine has shown promise in the treatment of neurological disorders. Research has indicated that this compound can modulate neurotransmitter systems and influence neuroprotective pathways. For instance, it has been found to enhance dopaminergic transmission and reduce oxidative stress in neuronal cells, which may have therapeutic implications for conditions such as Parkinson's disease and Alzheimer's disease.

The safety profile of {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

Recent research has also explored the pharmacokinetic properties of {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Additionally, efforts are underway to optimize its pharmacokinetic profile through prodrug strategies and formulation development.

In conclusion, {3-Chloro-4-4-(2-thienylcarbonyl)piperazin-1-ylphenyl}amine (CAS No. 690960-62-4) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, coupled with its diverse pharmacological activities and favorable safety profile, make it an attractive target for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for future clinical trials and eventual use in patient care.